Cas no 89149-23-5 (Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]-)
89149-23-5 structure
Product Name:Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]-
CAS No:89149-23-5
MF:C14H22O
MW:206.323884487152
CID:610497
PubChem ID:57271670
Update Time:2025-04-19
Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]- Chemical and Physical Properties
Names and Identifiers
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- Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]-
- 2-[(2,4,6-trimethylcyclohex-3-en-1-yl)methylidene]butanal
- 89149-23-5
- DTXSID80720719
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- Inchi: 1S/C14H22O/c1-5-13(9-15)8-14-11(3)6-10(2)7-12(14)4/h6,8-9,11-12,14H,5,7H2,1-4H3
- InChI Key: ZIEWHWNCHHWDQU-UHFFFAOYSA-N
- SMILES: O=CC(CC)=CC1C(C)C=C(C)CC1C
Computed Properties
- Exact Mass: 206.167065321g/mol
- Monoisotopic Mass: 206.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
89149-23-5 (Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]-) Related Products
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